Cas no 2639422-41-4 (7-{(tert-butoxy)carbonyl(methyl)amino}thieno2,3-bpyrazine-6-carboxylic acid)

• Product Name: 7-{(tert-butoxy)carbonyl(methyl)amino}thieno2,3-bpyrazine-6-carboxylic acid
• CAS No: 2639422-41-4
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 5642242
• PubChem ID: 165896089
• Update Time: 2025-10-28

7-{(tert-butoxy)carbonyl(methyl)amino}thieno2,3-bpyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-{[(tert-butoxy)carbonyl](methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid
• 2639422-41-4
• EN300-28229304
• 7-{(tert-butoxy)carbonyl(methyl)amino}thieno2,3-bpyrazine-6-carboxylic acid

• Inchi： 1S/C13H15N3O4S/c1-13(2,3)20-12(19)16(4)8-7-10(15-6-5-14-7)21-9(8)11(17)18/h5-6H,1-4H3,(H,17,18)
• InChI Key： NNWOSLXGGKEKNX-UHFFFAOYSA-N
• SMILES： S1C2C(C(=C1C(=O)O)N(C)C(=O)OC(C)(C)C)=NC=CN=2

Computed Properties

• Exact Mass: 309.07832714g/mol
• Monoisotopic Mass: 309.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 121Ų

Additional information on 7-{(tert-butoxy)carbonyl(methyl)amino}thieno2,3-bpyrazine-6-carboxylic acid

7-{(tert-butoxy)carbonyl(methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic Acid: A Comprehensive Overview

7-{(tert-butoxy)carbonyl(methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No: 2639422-41-4) is a highly specialized organic compound with a complex structure that combines elements of heterocyclic chemistry and functional group diversity. This compound belongs to the class of pyrazine derivatives, which are known for their unique electronic properties and potential applications in drug discovery, materials science, and biotechnology. The molecule's structure is characterized by a thienopyrazine ring system, which is fused with a thiophene moiety, and functional groups such as the tert-butoxycarbonyl (Boc) protecting group and a methylamino substituent.

The thieno[2,3-b]pyrazine core of this compound is a bicyclic structure that combines the aromaticity of pyrazine with the electron-rich nature of thiophene. This combination makes the molecule highly versatile in terms of reactivity and potential for further functionalization. The Boc group is a well-known protecting group in organic synthesis, often used to temporarily block amine functionalities during multi-step synthesis processes. In this compound, the Boc group is attached to an amino group that is further substituted with a methyl group, creating a methylamino-Boc substituent.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules with high yields and excellent stereocontrol. The synthesis of 7-{(tert-butoxy)carbonyl(methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid involves a series of carefully designed reactions, including coupling reactions, ring-forming processes, and functional group transformations. These methods are often inspired by natural product synthesis strategies and have been optimized to meet the demands of modern drug discovery programs.

The carboxylic acid functionality present at position 6 of the thienopyrazine ring adds another layer of versatility to this compound. Carboxylic acids are commonly used in bioconjugation reactions, peptide synthesis, and as building blocks for polymeric materials. The presence of this group in conjunction with the Boc-protected amino group creates opportunities for further chemical modifications, such as amide bond formation or esterification.

From a pharmacological perspective, 7-{(tert-butoxy)carbonyl(methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid has shown promise in preliminary studies as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and nucleic acids. Recent research has focused on its ability to modulate key cellular pathways involved in inflammation, cancer progression, and neurodegenerative diseases.

In terms of material science applications, the thienopyrazine core exhibits interesting electronic properties that make it suitable for use in organic electronics. The molecule's ability to undergo redox reactions and its potential for self-assembly into ordered structures make it an attractive candidate for applications in organic photovoltaics (OPVs), light-emitting diodes (OLEDs), and field-effect transistors (FETs).

The development of efficient synthetic routes for this compound has been a focal point of recent research efforts. Techniques such as microwave-assisted synthesis, catalytic asymmetric synthesis, and flow chemistry have been employed to streamline its production process. These methods not only enhance the scalability of the synthesis but also reduce environmental impact by minimizing waste generation.

In conclusion, 7-{(tert-butoxy)carbonyl(methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid represents a cutting-edge molecule at the intersection of organic synthesis and materials science. Its versatile structure and functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic development and technological innovation.